Cas no 1492-26-8 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt)
1492-26-8 structure
Product Name:1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt
CAS No:1492-26-8
MF:C11H21NO4
MW:231.28874373436
CID:117756
PubChem ID:439829
Update Time:2025-04-18
1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt
- 3-butanoyloxy-4-(trimethylazaniumyl)butanoate
- Butyroyl carnitine
- Butyryl carnitine (isomer of 919)
- carnitine butyrate
- LMFA07070054
- CHEBI:7676
- R-BUTYRYL CARNITINE
- DTXSID601151733
- CHEMBL2074693
- Butyryl-carnitine
- O-Butanoylcarnitine
- SCHEMBL237454
- C02862
- 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt
- QWYFHHGCZUCMBN-UHFFFAOYSA-N
- 1492-26-8
- 3-(Butyryloxy)-4-(trimethylammonio)butanoate
- 3-(butanoyloxy)-4-(trimethylazaniumyl)butanoate
- Q27107557
- O-butyrylcarnitine
- Acylcarnitine C4:0
-
- Inchi: 1S/C11H21NO4/c1-5-6-11(15)16-9(7-10(13)14)8-12(2,3)4/h9H,5-8H2,1-4H3
- InChI Key: QWYFHHGCZUCMBN-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)C(CC(=O)[O-])C[N+](C)(C)C
Computed Properties
- Exact Mass: 245.16279
- Monoisotopic Mass: 231.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.43
1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt Related Literature
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S. Benito,A. Sánchez-Ortega,N. Unceta,F. Andrade,L. Aldámiz-Echevarria,M. A. Goicolea,R. J. Barrio Analyst 2018 143 4448
-
Evan L. Pannkuk,Evagelia C. Laiakis,Simon Authier,Karen Wong,Albert J. Fornace RSC Adv. 2016 6 51192
-
Evan L. Pannkuk,Evagelia C. Laiakis,Simon Authier,Karen Wong,Albert J. Fornace RSC Adv. 2016 6 51192
-
Xin Wang,Zhenye Gao,Wenxiu Zhou Analyst 2023 148 609
-
Lisa Eisenbeiss,Tina M. Binz,Markus R. Baumgartner,Thomas Kraemer,Andrea E. Steuer Analyst 2020 145 6586
1492-26-8 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt) Related Products
- 31023-24-2(3-Methylbutyrylcarnitine)
- 102636-82-8(Glutaroyl carnitine)
- 3040-38-8(L-Acetylcarnitine)
- 14992-62-2(Acetylcarnitine)
- 17298-37-2(Propionyl-L-carnitine)
- 31023-25-3(3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate)
- 503601-25-0(ethyl 2-morpholin-2-ylacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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